Cas no 1063625-86-4 (4-Fluorophenylsulfur Pentafluoride)

4-Fluorophenylsulfur pentafluoride (C6H4F-SF5) is a fluorinated organosulfur compound characterized by its pentafluorosulfanyl (–SF5) functional group. This highly electronegative group imparts exceptional chemical stability, oxidative resistance, and lipophilicity, making the compound valuable in pharmaceutical and agrochemical applications. The presence of the para-fluorine substituent further enhances its reactivity in selective coupling reactions, such as cross-coupling or nucleophilic aromatic substitution. Its robust thermal and hydrolytic stability allows for versatile use in harsh reaction conditions. The –SF5 moiety also contributes to unique electronic properties, enabling applications in materials science, including liquid crystals and high-performance polymers. Handling requires standard precautions for fluorinated compounds.
4-Fluorophenylsulfur Pentafluoride structure
1063625-86-4 structure
Product Name:4-Fluorophenylsulfur Pentafluoride
CAS No:1063625-86-4
MF:C6H4F6S
MW:222.151381492615
MDL:MFCD16817601
CID:3159976
PubChem ID:160871179
Update Time:2025-06-27

4-Fluorophenylsulfur Pentafluoride Chemical and Physical Properties

Names and Identifiers

    • 4-Fluoro(pentafluorosulfanyl)benzene
    • 4-Fluorophenylsulfur Pentafluoride
    • p-Fluorophenylsulfur pentafluoride
    • 1-Fluoro-4-(pentafluorothio)benzene
    • 4-Fluorophenylsulphur pentafluoride
    • 1-Fluoro-4-(pentafluorothio)benzene, 1-Fluoro-4-(pentafluorosulphanyl)benzene
    • 1-fluoro-4-(pentafluorosulfanyl)benzene
    • MURGBRJOSPNBEL-UHFFFAOYSA-N
    • PC49105
    • FCH1348566
    • Pentafluoro(4-fluorophenyl) sulfur(VI)
    • F0824
    • 1-fluoro-4-(pentafluoro-$l^{6}-sulfanyl)benzene
    • 1-Fluoro-4-(
    • starbld0017186
    • 1422-39-5
    • SCHEMBL944794
    • AKOS037655505
    • T71568
    • 1-FLUORO-4-(PENTAFLUORO-??-SULFANYL)BENZENE
    • CS-0325330
    • 1-fluoro-4-(pentafluoro--sulfanyl)benzene
    • PS-11542
    • 1063625-86-4
    • MFCD16817601
    • 1-Fluoro-4-(pentafluoro-lambda~6~-sulfanyl)benzene
    • pentafluoro-(4-fluorophenyl)-lambda6-sulfane
    • 1-fluoro-4-(pentafluoro-lambda-sulfanyl)benzene
    • Pentafluoro(4-fluorophenyl)-
    • E6-sulfane
    • Pentafluoro(4-fluorophenyl)-lambda6-sulfane
    • DTXSID70631320
    • 856-949-3
    • 805-836-7
    • FF83310
    • MDL: MFCD16817601
    • Inchi: 1S/C6H4F6S/c7-5-1-3-6(4-2-5)13(8,9,10,11)12/h1-4H
    • InChI Key: MURGBRJOSPNBEL-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)F)(F)(F)(F)(F)F

Computed Properties

  • Exact Mass: 221.99379027g/mol
  • Monoisotopic Mass: 221.99379027g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 1
  • XLogP3: 5.3

Experimental Properties

  • Boiling Point: 103°C(lit.)
  • Flash Point: 48°C(lit.)
  • Refractive Index: 1.4170-1.4210
  • Solubility: Insuluble (2.7E-3 g/L) (25 ºC),

4-Fluorophenylsulfur Pentafluoride Security Information

4-Fluorophenylsulfur Pentafluoride Pricemore >>

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Additional information on 4-Fluorophenylsulfur Pentafluoride

Introduction to CAS No. 1063625-86-4: 4-Fluorophenylsulfur Pentafluoride

The compound identified by the CAS registry number 1063625-86-4, commonly referred to as 4-fluorophenylsulfur pentafluoride, is a highly specialized chemical entity with unique properties that make it valuable in various scientific and industrial applications. This compound is characterized by its complex molecular structure, which includes a sulfur atom surrounded by five fluorine atoms and a fluorophenyl group. The combination of these elements results in a molecule with exceptional stability, reactivity, and electronic properties.

Recent advancements in chemical synthesis have enabled the precise production of 4-fluorophenylsulfur pentafluoride, allowing researchers to explore its potential in fields such as materials science, electronics, and biotechnology. The compound's ability to act as both an electron-deficient and electron-rich species makes it a versatile building block in organic synthesis. Moreover, its fluorinated structure contributes to its resistance to chemical degradation, making it ideal for applications requiring long-term stability.

In terms of physical properties, 4-fluorophenylsulfur pentafluoride exhibits a high melting point and low volatility, which are advantageous for its use in high-temperature environments. Its solubility in common organic solvents also facilitates its incorporation into various chemical processes. Recent studies have highlighted its potential as a precursor for the synthesis of advanced materials, such as fluorinated polymers and low-dimensional nanostructures.

The synthesis of 4-fluorophenylsulfur pentafluoride typically involves multi-step reactions, often utilizing fluorination techniques to achieve the desired molecular configuration. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound. For instance, the use of transition metal catalysts has been shown to significantly enhance the efficiency of the fluorination process.

One of the most promising applications of 4-fluorophenylsulfur pentafluoride lies in the field of electronics. Its electronic properties make it a candidate for use in advanced semiconductor materials and optoelectronic devices. Recent breakthroughs in nanotechnology have further expanded its potential, with studies demonstrating its ability to form self-assembled monolayers on various substrates.

In addition to its technical applications, 4-fluorophenylsulfur pentafluoride has also garnered attention in the pharmaceutical industry. Its unique chemical structure allows for interactions with biological systems, making it a potential lead compound for drug development. Researchers are actively investigating its pharmacokinetic properties and bioavailability to assess its suitability for therapeutic applications.

The environmental impact of 4-fluorophenylsulfur pentafluoride is another area of interest for scientists. Given its stability and resistance to degradation, there are concerns about its persistence in the environment. However, preliminary studies suggest that under specific conditions, such as high temperatures or UV exposure, the compound can undergo controlled decomposition into less harmful byproducts.

In conclusion, CAS No. 1063625-86-4 (4-fluorophenylsulfur pentafluoride) represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique properties and recent advancements in synthesis techniques have positioned it as a key player in modern materials science and technology. As research continues to uncover new possibilities for this compound, it is expected to play an increasingly important role in shaping future innovations.

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